Cas no 313947-31-8 (2(1H)-Naphthalenone, 5,6,7-trifluoro-3,4-dihydro-)
313947-31-8 structure
Product Name:2(1H)-Naphthalenone, 5,6,7-trifluoro-3,4-dihydro-
CAS No:313947-31-8
MF:C10H7F3O
MW:200.157193422318
CID:1452536
PubChem ID:11694099
Update Time:2024-02-29
2(1H)-Naphthalenone, 5,6,7-trifluoro-3,4-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Naphthalenone, 5,6,7-trifluoro-3,4-dihydro-
- 5,6,7-trifluoro-3,4-dihydro-1H-naphthalen-2-one
- AM9277
- PEYRRKMBGLNDCI-UHFFFAOYSA-N
- SCHEMBL3269324
- 313947-31-8
- DTXSID50470714
- 5,6,7-trifluoro-1,2,3,4-tetrahydronaphthalen-2-one
- 5,6,7-Trifluoro-3,4-dihydronaphthalen-2(1H)-one
-
- Inchi: 1S/C10H7F3O/c11-8-4-5-3-6(14)1-2-7(5)9(12)10(8)13/h4H,1-3H2
- InChI Key: PEYRRKMBGLNDCI-UHFFFAOYSA-N
- SMILES: FC1=C(C(=CC2CC(CCC=21)=O)F)F
Computed Properties
- Exact Mass: 200.04491
- Monoisotopic Mass: 200.04489933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2(1H)-Naphthalenone, 5,6,7-trifluoro-3,4-dihydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1106888-5g |
5,6,7-trifluoro-3,4-dihydronaphthalen-2(1H)-one |
313947-31-8 | 95% | 5g |
$4000 | 2024-07-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1906201-100mg |
5,6,7-Trifluoro-3,4-dihydro-2(1H)-naphthalenone |
313947-31-8 | 98% | 100mg |
¥3570.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1906201-250mg |
5,6,7-Trifluoro-3,4-dihydro-2(1H)-naphthalenone |
313947-31-8 | 98% | 250mg |
¥4787.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1906201-1g |
5,6,7-Trifluoro-3,4-dihydro-2(1H)-naphthalenone |
313947-31-8 | 98% | 1g |
¥6941.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1906201-5g |
5,6,7-Trifluoro-3,4-dihydro-2(1H)-naphthalenone |
313947-31-8 | 98% | 5g |
¥15654.00 | 2024-08-02 |
2(1H)-Naphthalenone, 5,6,7-trifluoro-3,4-dihydro- Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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